N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 1-tert-butyl-3-(1-cyanoethyl)urea
• InChI: InChI=1S/C8H15N3O/c1-6(5-9)10-7(12)11-8(2,3)4/h6H,1-4H3,(H2,10,11,12)
• InChI Key: FYGMFDLMGXZFDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)NC(=O)NC(C)(C)C

Description

N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirring solution of 21.1 g (0.3 mole) 2-aminopropionitrile in 300 ml. dry tetrahydrofuran under a nitrogen atmosphere, there is added 30.7 g (0.3 mole) t-butyl isocyanate (97%). The resulting mixture is heated at reflux for five hours. At the end of this period, the tetrahydrofuran is removed at reduced pressure. The solid is recrystallized from methanol:water, 60:40, to give N-(1-cyanoethyl)-N'-(1,1-dimethylethyl)urea, m.p. 161°-3°.

Synthesis routes and methods II

Procedure details